Cas no 78554-65-1 (7-methoxy-4H,5H-naphtho1,2-bthiophene-2-carboxylic acid)

• Product Name: 7-methoxy-4H,5H-naphtho1,2-bthiophene-2-carboxylic acid
• CAS No: 78554-65-1
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD06357365
• CID: 553343
• PubChem ID: 3691174
• Update Time: 2025-04-19

7-methoxy-4H,5H-naphtho1,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-2-carboxylicacid, 4,5-dihydro-7-methoxy-
• 7-methoxy-4,5-dihydrobenzo[g][1]benzothiole-2-carboxylic acid
• 7-METHOXY-4,5-DIHYDRONAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLIC ACID
• HMS2747D04
• 7-methoxy-4H,5H-naphtho1,2-bthiophene-2-carboxylic acid
• CHEMBL1567079
• EN300-09793
• 7-METHOXY-4,5-DIHYDRONAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLICACID
• DTXSID40395104
• 78554-65-1
• QMMBYYCLUIZAIF-UHFFFAOYSA-N
• SMR000364669
• FT-0679251
• AB00664009-02
• SCHEMBL11902151
• Z56347070
• MLS000773834
• 7-methoxy-4H,5H-naphtho[1,2-b]thiophene-2-carboxylic acid
• AKOS000265725
• G26481
• STK504077
• DB-350830

• MDL： MFCD06357365
• Inchi： 1S/C14H12O3S/c1-17-10-4-5-11-8(6-10)2-3-9-7-12(14(15)16)18-13(9)11/h4-7H,2-3H2,1H3,(H,15,16)
• InChI Key： QMMBYYCLUIZAIF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C1C=CC(=CC=1CC2)OC

Computed Properties

• Exact Mass: 260.05100
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 488.8°C at 760 mmHg
• Flash Point: 249.4°C
• Refractive Index: 1.653
• PSA: 74.77000
• LogP: 3.22050

7-methoxy-4H,5H-naphtho1,2-bthiophene-2-carboxylic acid Security Information

• HazardClass：IRRITANT